Cas no 782493-58-7 (1-(4-piperidinyl)-1H-Imidazole-4-carboxylic acid methyl ester)

• Product Name: 1-(4-piperidinyl)-1H-Imidazole-4-carboxylic acid methyl ester
• CAS No: 782493-58-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 1117710
• PubChem ID: 24901847
• Update Time: 2025-04-20

1-(4-piperidinyl)-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-piperidinyl)-1H-Imidazole-4-carboxylic acid methyl ester
• SCHEMBL13406325
• methyl 1-piperidin-4-ylimidazole-4-carboxylate
• FT-0732210
• 782493-58-7
• Methyl 1-(4-piperidinyl)-1H-imidazole-4-carboxylate
• DTXSID701225139
• 1H-Imidazole-4-carboxylic acid, 1-(4-piperidinyl)-, methyl ester
• DA-02828

• Inchi： 1S/C10H15N3O2/c1-15-10(14)9-6-13(7-12-9)8-2-4-11-5-3-8/h6-8,11H,2-5H2,1H3
• InChI Key： NJKIIRPYBHIWDE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C=N1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų